2-(((3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-6-fluoro-3-propylquinazolin-4(3H)-one

• IUPAC Name: 2-[[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-6-fluoro-3-propylquinazolin-4-one
• InChI: InChI=1S/C22H21FN4O3S/c1-3-10-27-21(28)17-12-15(23)8-9-18(17)24-22(27)31-13-19-25-20(26-30-19)14-6-5-7-16(11-14)29-4-2/h5-9,11-12H,3-4,10,13H2,1-2H3
• InChI Key: URGKPEJJPYICMD-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(C=CC(=C2)F)N=C1SCC3=NC(=NO3)C4=CC(=CC=C4)OCC
• Molecular Formula: C22H21FN4O3S
• Molecular Weight: 440.5 g/mol
• CAS No.: 2320727-42-0

Description

The compound 2-(((3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-6-fluoro-3-propylquinazolin-4(3H)-one is a structurally complex molecule featuring a quinazolin-4(3H)-one core fused with a 1,2,4-oxadiazole ring system. Key structural elements include:

• Quinazolinone core: Known for its role in kinase inhibition and antimicrobial activity .
• 1,2,4-Oxadiazole ring: A heterocycle valued in medicinal chemistry for metabolic stability and hydrogen-bonding capacity .
• A thioether (-S-) linkage connecting the oxadiazole and quinazolinone moieties. A 6-fluoro substituent on the quinazolinone, enhancing electronegativity and binding affinity. A 3-propyl chain on the quinazolinone nitrogen, likely influencing solubility and steric effects.

While direct pharmacological data for this compound are unavailable in the provided evidence, its structural features align with compounds reported for anticancer, antimicrobial, and anti-inflammatory activities .

Biological Activity

The compound 2-(((3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-6-fluoro-3-propylquinazolin-4(3H)-one is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential therapeutic applications. This article explores its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{22}H_{24}FN_3O_2S$, with a molecular weight of approximately 397.5 g/mol. The structure features an oxadiazole ring, a quinazolinone core, and a thioether linkage, which are known to contribute to its biological activities.

The biological activity of this compound is primarily attributed to its interaction with various molecular targets:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in inflammatory pathways, reducing the production of pro-inflammatory cytokines.
• Antimicrobial Activity : Its structure allows for potential binding to bacterial DNA or proteins, disrupting cellular processes and exhibiting antimicrobial properties.
• Anticancer Effects : Preliminary studies suggest that it may induce apoptosis in cancer cells by activating apoptotic pathways or inhibiting cell proliferation.

Biological Activity Data

Activity Type	Description	Reference
Anti-inflammatory	Inhibition of COX enzymes leading to reduced prostaglandin synthesis
Antimicrobial	Effective against Gram-positive and Gram-negative bacteria
Anticancer	Induces apoptosis in various cancer cell lines
Cytotoxicity	Exhibits cytotoxic effects on human cancer cell lines at micromolar concentrations

Case Studies

Several studies have explored the biological activity of similar compounds with oxadiazole and quinazolinone moieties:

• Study on Anticancer Activity :
  • A study investigated a related quinazolinone derivative that demonstrated significant cytotoxicity against breast cancer cells (MCF-7) with an IC50 value of 15 µM. The mechanism involved cell cycle arrest and apoptosis induction through caspase activation .
• Anti-inflammatory Effects :
  • Research showed that another derivative with a similar structure effectively reduced inflammation in animal models of arthritis by downregulating TNF-alpha and IL-6 levels .
• Antimicrobial Efficacy :
  • A comparative study highlighted that compounds containing the oxadiazole ring exhibited potent antibacterial activity against Staphylococcus aureus and Escherichia coli, suggesting a promising role in treating infections .

Comparison with Similar Compounds

Example :

• Compound 1 (): 2-[[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]thio]-N-[2-[(4-nitrophenyl)amino]ethyl]-benzamide Lacks the quinazolinone core, reducing planarity and π-stacking capacity. Nitro group may enhance electron-withdrawing effects but reduce metabolic stability compared to ethoxy .

Close Quinazolinone Analogues ()

references a structurally similar compound: 2-(((3-(2,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-6-fluoro-3-propylquinazolin-4(3H)-one . Key comparisons:

• Oxadiazole substituent : 2,5-Dimethoxyphenyl vs. 3-ethoxyphenyl.
  • Methoxy groups increase polarity but may reduce membrane permeability compared to ethoxy.
  • Ethoxy’s longer alkyl chain enhances lipophilicity (predicted logP: 4.2 vs. 3.8 for dimethoxy).
• Molecular weight : 483.51 g/mol (dimethoxy) vs. 467.52 g/mol (target), suggesting subtle bioavailability differences .

Heterocyclic Systems with Reported Bioactivity ()

The triazolothiadiazole compound in shares sulfur-containing heterocycles but differs in core structure:

• Triazolothiadiazole vs. quinazolinone-oxadiazole: The former is associated with antimicrobial activity via planar, conjugated systems, while the latter’s fused rings may improve kinase selectivity .
• Substituent effects : The target’s fluorine and propyl groups may enhance target binding compared to the ethyl and isobutyl groups in ’s compound.

Table 1. Structural and Hypothetical Property Comparison

Compound Name / Feature	Core Structure	Oxadiazole Substituent	Key Functional Groups	Molecular Weight (g/mol)	Predicted logP
Target Compound	Quinazolin-4(3H)-one	3-Ethoxyphenyl	6-Fluoro, 3-propyl, -S-	467.52	4.2
Analog ()	Quinazolin-4(3H)-one	2,5-Dimethoxyphenyl	6-Fluoro, 3-propyl, -S-	483.51	3.8
Compound 1 ()	Benzamide	5-Methyl	4-Nitro, -S-	426.45	2.9
Triazolothiadiazole ()	Triazolothiadiazole	Isobutylphenyl	Ethyl, -S-	314.45	3.5